Cas no 1155973-85-5 (N-(3-amino-2-methylphenyl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(3-amino-2-methylphenyl)-2-nitrobenzene-1-sulfonamide
• CAS No: 1155973-85-5
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 6163503
• PubChem ID: 43605074
• Update Time: 2025-11-01

N-(3-amino-2-methylphenyl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169424
• N-(3-amino-2-methylphenyl)-2-nitrobenzene-1-sulfonamide
• 1155973-85-5

• Inchi： 1S/C13H13N3O4S/c1-9-10(14)5-4-6-11(9)15-21(19,20)13-8-3-2-7-12(13)16(17)18/h2-8,15H,14H2,1H3
• InChI Key： QDMRZOBBCJGXBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1C=CC=C(C=1C)N)(=O)=O

Computed Properties

• Exact Mass: 307.06267708g/mol
• Monoisotopic Mass: 307.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-amino-2-methylphenyl)-2-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-(3-amino-2-methylphenyl)-2-nitrobenzene-1-sulfonamide (CAS No. 1155973-85-5)

N-(3-amino-2-methylphenyl)-2-nitrobenzene-1-sulfonamide (CAS No. 1155973-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a nitrobenzene moiety linked to an amino-methylphenyl group, making it a subject of interest for drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound’s CAS No. 1155973-85-5 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and industrial contexts. Its molecular structure combines a sulfonamide backbone with a nitro group, which contributes to its reactivity and solubility profile. Recent studies highlight its potential in targeted drug delivery systems, where its ability to form stable intermediates is leveraged. This aligns with the growing demand for precision medicine and small-molecule therapeutics, topics frequently searched in academic and biotech circles.

In the context of green chemistry, N-(3-amino-2-methylphenyl)-2-nitrobenzene-1-sulfonamide has been evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic reduction methods aim to minimize waste during its production, addressing the industry’s shift toward sustainable practices. Additionally, its nitro-aromatic component is being studied for applications in photodynamic therapy and fluorescence imaging, areas trending in biomedical research.

From a commercial perspective, suppliers and manufacturers emphasize the compound’s high purity (>98%) and consistency, catering to high-throughput screening (HTS) platforms. Its relevance to kinase inhibition and antibacterial agents has also sparked interest, coinciding with rising searches for antibiotic alternatives and multi-drug resistance solutions. Analytical techniques like HPLC and NMR are routinely employed to validate its stability, a key concern for end-users in academia and industry.

Looking ahead, CAS No. 1155973-85-5 is poised to play a pivotal role in advancing structure-activity relationship (SAR) studies. Its modular design allows for derivatization, meeting the needs of combinatorial chemistry and fragment-based drug design. As AI-driven molecular modeling gains traction, this compound’s data-rich profile supports in silico screening initiatives, another hot topic in pharmaceutical R&D. Collaborative efforts between chemists and computational biologists are expected to unlock further applications, solidifying its position as a versatile research tool.